Cas no 1805088-54-3 (4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile
• CAS No: 1805088-54-3
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4890017
• Update Time: 2025-06-11

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C9H9F2N3O/c10-9(11)8-5(1-2-12)6(3-13)7(15)4-14-8/h4,9,15H,1,3,13H2
• InChI Key： OQXJZWXJXRKTNY-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C(=CN=1)O)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.2
• Topological Polar Surface Area: 82.9

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805088-54-3): A Comprehensive Overview

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805088-54-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile is C₁₁H₁₀F₂N₃O₂, and its molecular weight is 246.21 g/mol. The compound features a pyridine ring with a hydroxyl group at the 5-position, a difluoromethyl group at the 2-position, and an aminomethyl group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility in polar solvents. The difluoromethyl group contributes to the molecule's lipophilicity and can influence its metabolic stability. The aminomethyl group provides a site for further functionalization, making it a valuable scaffold for drug design.

Synthesis Methods

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile has been reported in several studies. One common approach involves the condensation of 2-difluoromethyl-5-hydroxypyridine-3-carbaldehyde with an appropriate amine followed by nitrile formation. This method typically yields high purity and good yields, making it suitable for large-scale production.

An alternative synthetic route involves the use of microwave-assisted reactions to enhance reaction efficiency and reduce reaction times. This approach has shown promise in improving the overall yield and purity of the final product.

Biological Activities

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile has been evaluated for its biological activities in various preclinical studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile has demonstrated anti-inflammatory effects in vitro. These effects are attributed to its ability to modulate cytokine production and reduce oxidative stress, making it a promising candidate for treating inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile are being actively explored in various research settings. Preclinical studies have shown promising results in models of cancer, inflammation, and neurodegenerative diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited tumor growth in xenograft models of breast cancer.

In another study, researchers investigated the neuroprotective effects of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile. The results indicated that this compound could protect neurons from oxidative damage and reduce neuroinflammation, suggesting its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease.

Safety and Toxicology

The safety profile of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile is an important consideration for its potential therapeutic use. Preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials will provide valuable insights into its pharmacokinetic properties and potential therapeutic window.

Conclusion

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS No. 1805088-54-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive scaffold for drug design and development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable tool in the treatment of various diseases.